Cas no 1877011-26-1 (2-Cyclopropanecarbonyl-5-methylcyclohexane-1,3-dione)

• Product Name: 2-Cyclopropanecarbonyl-5-methylcyclohexane-1,3-dione
• CAS No: 1877011-26-1
• Molecular Formula: C₁₁H₁₄O₃
• Molecular Weight: 194.227063655853
• CID: 5693600
• PubChem ID: 21617006

2-Cyclopropanecarbonyl-5-methylcyclohexane-1,3-dione Properties

Names and Identifiers

• 1877011-26-1
• 2-Cyclopropanecarbonyl-5-methylcyclohexane-1,3-dione
• SCHEMBL10591889
• EN300-1125007
• 2-(Cyclopropanecarbonyl)-5-methylcyclohexane-1,3-dione
• 1,3-Cyclohexanedione, 2-(cyclopropylcarbonyl)-5-methyl-

• InChIKey： WWNGMHSVPRMXAH-UHFFFAOYSA-N
• Inchi： 1S/C11H14O3/c1-6-4-8(12)10(9(13)5-6)11(14)7-2-3-7/h6-7,10H,2-5H2,1H3
• SMILES： O=C(C1C(CC(C)CC1=O)=O)C1CC1

Computed Properties

• Exact Mass: 194.094294304g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 194.094294304g/mol
• Heavy Atom Count: 14
• Complexity: 284
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Boiling Point: 355.0±32.0 °C(Predicted)
• pka: 3.70±0.25(Predicted)
• Density: 1.214±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds